Cas no 104330-37-2 (Benzoic acid, 4-methoxy-, 3-phenylpropyl ester)

• Product Name: Benzoic acid, 4-methoxy-, 3-phenylpropyl ester
• CAS No: 104330-37-2
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1142521
• PubChem ID: 576484
• Update Time: 2025-04-20

Benzoic acid, 4-methoxy-, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 3-phenylpropyl ester
• 3-phenylpropyl 4-methoxybenzoate
• 104330-37-2
• HBQRHMFRXPILOE-UHFFFAOYSA-N
• 4-Methoxybenzoic acid, 3-phenylpropyl ester
• 3-Phenylpropyl 4-methoxybenzoate #
• DTXSID60341885

• Inchi： 1S/C17H18O3/c1-19-16-11-9-15(10-12-16)17(18)20-13-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-12H,5,8,13H2,1H3
• InChI Key： HBQRHMFRXPILOE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.48480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives